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Compound Name: N-Nitroso Dalbavancin

Cat. No.: B15812090

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic analysis of N-Nitroso
Dalbavancin, a potential nitrosamine drug substance-related impurity (NDSRI) of the

glycopeptide antibiotic Dalbavancin. Given the classification of many nitrosamines as probable

human carcinogens, rigorous analytical characterization is essential for drug safety and

regulatory compliance.[1][2] This document outlines the key mass spectrometry (MS) and

nuclear magnetic resonance (NMR) spectroscopy methodologies and presents the expected

data for the identification and quantification of this impurity.

Introduction to N-Nitroso Dalbavancin
N-Nitroso Dalbavancin (Molecular Formula: C₈₈H₉₉Cl₂N₁₁O₂₉, Molecular Weight: ~1845.7

g/mol ) is an NDSRI that can potentially form from the nitrosation of the secondary amine

present in the Dalbavancin structure.[3][4] The presence of nitrosating agents, such as residual

nitrites from excipients or manufacturing processes, can lead to its formation during synthesis

or storage.[5] Regulatory agencies worldwide have issued stringent guidelines for the control of

such impurities in pharmaceutical products.[6][7][8]
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The analytical challenge lies in detecting and quantifying this large, complex molecule at trace

levels within the Dalbavancin drug substance matrix. High-sensitivity techniques like liquid

chromatography-tandem mass spectrometry (LC-MS/MS) are indispensable for this purpose.[9]

NMR spectroscopy provides crucial structural confirmation, which is especially important for

asymmetrical nitrosamines that can exist as a mixture of Z/E isomers.[10]

Mass Spectrometry (MS) Analysis
High-Resolution Mass Spectrometry (HRMS), particularly coupled with liquid chromatography,

is the primary technique for the detection and quantification of N-Nitroso Dalbavancin.[2][11]

The method provides the high sensitivity and specificity required to identify this impurity at

levels stipulated by regulatory bodies.

Predicted Mass Spectrometry Data
The following table summarizes the expected high-resolution mass spectrometry data for N-
Nitroso Dalbavancin. The fragmentation pattern is predicted based on established

fragmentation pathways for nitrosamine compounds, which commonly include the neutral loss

of the nitroso group (•NO).[11][12]

Ion Predicted m/z Description

[M+H]⁺ 1846.6066 Protonated parent molecule

[M+2H]²⁺ 923.8072
Doubly charged parent

molecule

[M+H-NO]⁺ 1816.6162

Fragment resulting from the

loss of the nitroso radical (30

Da)

Experimental Protocol: LC-MS/MS
This protocol is a representative method for the analysis of N-Nitroso Dalbavancin in a

Dalbavancin drug substance.

1. Sample Preparation:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9331877/
https://www.researchgate.net/publication/358173397_Mass_Spectrometry_Based_Fragmentation_Patterns_of_Nitrosamine_Compounds
https://www.benchchem.com/product/b15812090/docs?utm_src=pdf-body#spectroscopic-analysis-of-n-nitroso-dalbavancin-a-technical-guide-for-researchers
https://documents.thermofisher.com/TFS-Assets/CMD/brochures/sg-003988-pb-nitrosamine-solutions-guide-impurities-analysis-sg003988-na-en.pdf
https://pubmed.ncbi.nlm.nih.gov/35088453/
https://www.benchchem.com/product/b15812090/docs?utm_src=pdf-body#spectroscopic-analysis-of-n-nitroso-dalbavancin-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15812090/docs?utm_src=pdf-body#spectroscopic-analysis-of-n-nitroso-dalbavancin-a-technical-guide-for-researchers
https://pubmed.ncbi.nlm.nih.gov/35088453/
https://documents.thermofisher.com/TFS-Assets/CMD/Application-Notes/an-001657-pb-drug-products-orbitrap-nitrosamine-quantitation-an001657-na-en.pdf
https://www.benchchem.com/product/b15812090/docs?utm_src=pdf-body#spectroscopic-analysis-of-n-nitroso-dalbavancin-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15812090?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Accurately weigh 100 mg of the Dalbavancin sample into a volumetric flask.

Dissolve in a suitable solvent, such as methanol or a mixture of methanol and water, to a

final concentration of 1 mg/mL.

Filter the solution through a 0.22 µm PVDF syringe filter before injection.[13]

2. Liquid Chromatography Conditions:

Instrument: UHPLC system.

Column: C18 stationary phase (e.g., Acquity UPLC BEH C18, 2.1 mm x 100 mm, 1.7 µm).

[14]

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.[14]

Gradient Elution:

0-1 min: 95% A

1-10 min: Linear gradient from 95% A to 5% A

10-12 min: Hold at 5% A

12.1-15 min: Return to 95% A and equilibrate

Flow Rate: 0.4 mL/min.

Column Temperature: 40 °C.

Injection Volume: 5 µL.

3. Mass Spectrometry Conditions:

Instrument: High-Resolution Mass Spectrometer (e.g., Orbitrap or Q-TOF).[2]

Ionization Mode: Positive Electrospray Ionization (ESI+).
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Scan Mode: Full scan for identification and targeted MS/MS or Parallel Reaction Monitoring

(PRM) for quantification.

Capillary Voltage: 3.5 kV.

Source Temperature: 120 °C.

Desolvation Temperature: 350 °C.

Collision Gas: Argon.

Collision Energy: Optimized for the specific transitions (typically 20-40 eV).

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is essential for the unambiguous structural confirmation of N-Nitroso
Dalbavancin. Due to the restricted rotation around the N-N bond, asymmetrical nitrosamines

typically exhibit two distinct sets of NMR signals corresponding to the Z and E isomers, which

may coalesce at higher temperatures.[10]

Predicted ¹H NMR Data
The following table outlines the predicted key ¹H NMR chemical shifts for N-Nitroso
Dalbavancin. The presence of the N-nitroso group is expected to significantly downfield shift

the signals of the adjacent N-methyl group and methylene protons. The data is presented as

two potential signals for key protons to account for the possible presence of Z/E isomers.

Proton Assignment
Predicted Chemical Shift

(ppm) - Isomer 1

Predicted Chemical Shift

(ppm) - Isomer 2

N-CH₃ (nitroso adjacent) ~3.8 - 4.2 ~3.1 - 3.5

Aromatic Protons ~6.0 - 8.5 ~6.0 - 8.5

Anomeric Protons ~5.0 - 5.5 ~5.0 - 5.5

Aliphatic Chain Protons ~0.8 - 2.5 ~0.8 - 2.5

Experimental Protocol: NMR Spectroscopy
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1. Sample Preparation:

Dissolve 5-10 mg of the isolated N-Nitroso Dalbavancin reference standard or enriched

sample in a suitable deuterated solvent (e.g., DMSO-d₆, Methanol-d₄).

Transfer the solution to a 5 mm NMR tube.

2. NMR Acquisition Parameters:

Instrument: 500 MHz (or higher) NMR spectrometer.

Experiments: ¹H, ¹³C, COSY, HSQC, HMBC.

Solvent: DMSO-d₆.

Temperature: 298 K (Variable temperature experiments from 298 K to 353 K can be

performed to study isomer coalescence).[10]

¹H Parameters:

Pulse Program: zg30

Number of Scans: 128

Relaxation Delay: 2.0 s

Acquisition Time: 3.0 s

¹³C Parameters:

Pulse Program: zgpg30

Number of Scans: 2048

Relaxation Delay: 2.0 s

Workflow and Logical Relationships
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The identification and control of N-Nitroso Dalbavancin require a systematic workflow. This

involves an initial risk assessment, followed by sensitive screening and definitive confirmation.

Figure 1: Analytical Workflow for N-Nitroso Dalbavancin
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Figure 1: Analytical Workflow for N-Nitroso Dalbavancin

A predicted fragmentation pathway for N-Nitroso Dalbavancin is crucial for developing

targeted MS/MS methods. The primary fragmentation is expected to be the loss of the nitroso

group.

Figure 2: Predicted MS Fragmentation of N-Nitroso Dalbavancin
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Figure 2: Predicted MS Fragmentation of N-Nitroso Dalbavancin

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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